Cas no 590417-82-6 (1-4-(trifluoromethyl)phenylpropan-2-ol)

• Product Name: 1-4-(trifluoromethyl)phenylpropan-2-ol
• CAS No: 590417-82-6
• MF: C₁₀H₁₁F₃O
• MW: 204.188953638077
• CID: 6466098
• PubChem ID: 17806317
• Update Time: 2025-10-29

1-4-(trifluoromethyl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-4-(trifluoromethyl)phenylpropan-2-ol
• Benzeneethanol, α-methyl-4-(trifluoromethyl)-

• Inchi： 1S/C10H11F3O/c1-7(14)6-8-2-4-9(5-3-8)10(11,12)13/h2-5,7,14H,6H2,1H3
• InChI Key： NEDRLCTUCXSDPE-UHFFFAOYSA-N
• SMILES： C(C1C=CC(CC(O)C)=CC=1)(F)(F)F

Computed Properties

• Exact Mass: 204.07619946g/mol
• Monoisotopic Mass: 204.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Boiling Point: 230.7±35.0 °C(Predicted)
• pka: 14.76±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-4-(trifluoromethyl)phenylpropan-2-ol

Chemical Profile of 1-4-(trifluoromethyl)phenylpropan-2-ol (CAS No. 590417-82-6)

1-4-(trifluoromethyl)phenylpropan-2-ol, identified by the CAS number 590417-82-6, is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and electronic properties. The presence of a trifluoromethyl group on the phenyl ring and the secondary alcohol functionality imparts distinct chemical reactivity and potential biological activity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of this compound consists of a phenyl ring substituted at the para position with a trifluoromethyl group, attached to a propyl chain with an alcohol substituent at the second carbon. This configuration results in a molecule with both electron-withdrawing and electron-donating effects, which can influence its interaction with biological targets. The trifluoromethyl group, in particular, is well-known for its ability to enhance metabolic stability and binding affinity in drug candidates, a property that has been extensively studied in recent years.

In recent years, there has been growing interest in the development of fluorinated compounds for their applications in medicinal chemistry. The trifluoromethyl group, when incorporated into drug molecules, can improve pharmacokinetic properties such as bioavailability and half-life. This has led to its widespread use in the synthesis of active pharmaceutical ingredients (APIs) targeting various therapeutic areas. The compound 1-4-(trifluoromethyl)phenylpropan-2-ol serves as a versatile building block for further functionalization, allowing chemists to explore new derivatives with enhanced biological activity.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutics. Researchers have been exploring its utility as a precursor in the synthesis of small-molecule inhibitors targeting enzymes involved in inflammatory and metabolic diseases. The alcohol moiety provides a site for further derivatization, enabling the creation of molecules with specific binding profiles. For instance, it has been proposed that derivatives of this compound could interact with protein kinases, which are key players in signal transduction pathways associated with cancer and inflammatory disorders.

The trifluoromethyl group's influence on the electronic properties of the aromatic ring also makes it an attractive candidate for materials science applications. Fluorinated aromatic compounds are known for their high thermal stability and resistance to chemical degradation, making them suitable for use in advanced polymers and coatings. While this application is less explored compared to pharmaceuticals, it represents an exciting avenue for future research.

From a synthetic chemistry perspective, 1-4-(trifluoromethyl)phenylpropan-2-ol offers interesting challenges and opportunities. The presence of both the fluorine atoms and the alcohol group necessitates careful consideration during synthetic planning to ensure high yields and purity. Recent advances in catalytic methods have made it possible to introduce fluorine groups more efficiently, reducing the reliance on hazardous reagents. This aligns with the broader trend toward greener chemistry practices, where sustainability is increasingly prioritized alongside efficacy.

The biological activity of this compound has been investigated through both computational modeling and experimental studies. Virtual screening techniques have been employed to identify potential binding interactions with target proteins, while wet-lab experiments have focused on assessing its efficacy in cellular assays. Preliminary results suggest that certain derivatives exhibit promising anti-inflammatory properties, although further optimization is required to enhance potency and selectivity.

In conclusion, 1-4-(trifluoromethyl)phenylpropan-2-ol (CAS No. 590417-82-6) represents a fascinating molecule with diverse applications across multiple scientific disciplines. Its unique structural features make it a valuable tool for synthetic chemists and a promising candidate for drug discovery efforts. As research continues to uncover new ways to leverage fluorinated compounds, this molecule is likely to play an increasingly important role in developing innovative solutions for complex challenges in medicine and materials science.